![molecular formula C15H12BrN3O4 B5856975 N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide](/img/structure/B5856975.png)
N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide, also known as BMN, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMN is a yellow crystalline compound that belongs to the family of hydrazides and is synthesized using a simple and efficient method.
Mechanism of Action
The mechanism of action of N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of enzymes that are involved in inflammatory and oxidative stress pathways. This compound has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in animal models of inflammation. This compound has also been found to reduce oxidative stress markers, such as malondialdehyde, and increase the activity of antioxidant enzymes, such as superoxide dismutase, in animal models of oxidative stress.
Advantages and Limitations for Lab Experiments
N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide has several advantages for use in lab experiments. It is a stable and easily synthesized compound that can be used in a range of assays. However, it also has some limitations, including its solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide. One potential area of investigation is its use as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of research could be its potential as an anticancer agent, either alone or in combination with other drugs. Additionally, the mechanism of action of this compound needs further investigation to fully understand its therapeutic potential.
Synthesis Methods
The synthesis of N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide is a simple and efficient process that involves the reaction of 5-bromo-2-methoxybenzaldehyde with 3-nitrobenzohydrazide in the presence of a catalyst. The reaction takes place in ethanol at room temperature, and the resulting product is purified using recrystallization.
Scientific Research Applications
N'-(5-bromo-2-methoxybenzylidene)-3-nitrobenzohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. This compound has also been found to have antimicrobial activity against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
N-[(E)-(5-bromo-2-methoxyphenyl)methylideneamino]-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrN3O4/c1-23-14-6-5-12(16)7-11(14)9-17-18-15(20)10-3-2-4-13(8-10)19(21)22/h2-9H,1H3,(H,18,20)/b17-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGTGJKJDYIDVTC-RQZCQDPDSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C=NNC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)Br)/C=N/NC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.